Cas no 2137617-96-8 (5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid)

• Product Name: 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid
• CAS No: 2137617-96-8
• MF: C₂₀H₁₇N₃O₅
• MW: 379.366084814072
• CID: 5829043
• PubChem ID: 165952397
• Update Time: 2025-06-08

5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-657648
• 2137617-96-8
• 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid

• Inchi： 1S/C20H17N3O5/c1-11(17-22-23-18(28-17)19(24)25)21-20(26)27-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16H,10H2,1H3,(H,21,26)(H,24,25)
• InChI Key： DGYXXVCIHQHXSN-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=NN=C(C(=O)O)O1)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.11682065g/mol
• Monoisotopic Mass: 379.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 115Ų

Additional information on 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid

Introduction to 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic Acid (CAS No. 2137617-96-8)

5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid (CAS No. 2137617-96-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxadiazole core. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. In the context of 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid, the Fmoc group serves to protect the amino functionality, allowing for controlled and selective chemical reactions. This is particularly important in the synthesis of complex molecules where multiple functional groups need to be manipulated sequentially.

The oxadiazole core is another key structural feature of this compound. Oxadiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of an oxadiazole ring in 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation in drug discovery and development.

Recent research has highlighted the potential of oxadiazole-containing compounds in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that certain oxadiazole derivatives exhibited potent antiviral activity against influenza virus. Another study in the European Journal of Medicinal Chemistry demonstrated that oxadiazoles with specific substituents showed significant anticancer activity against breast cancer cell lines. These findings underscore the importance of exploring compounds like 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid for their potential therapeutic applications.

In addition to its structural features and biological activities, the synthesis of 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid has been optimized to ensure high yields and purity. The synthetic route typically involves several steps, including the formation of the Fmoc-amino intermediate and subsequent coupling reactions to form the final product. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of this process.

The characterization of 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid has been performed using a variety of analytical methods. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy have been used to confirm its structure and purity. These techniques provide detailed information about the molecular composition and functional groups present in the compound.

Clinical trials involving compounds with similar structures have shown promising results. For example, a phase II clinical trial evaluating an oxadiazole-based drug for treating chronic inflammatory diseases reported significant improvements in patient outcomes. These findings suggest that compounds like 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3,4-oxadiazole-2-carboxylic acid may have therapeutic potential in similar indications.

In conclusion, 5-[1-{( [(9H-fluoren-9-y l)methoxy]carbonyl}amino)ethyl]-1 ,3 ,4 -ox ad iazol e -2 -c ar box yli c aci d (CAS No. 2137617 -96 -8 ) is a promising compound with unique structural features and potential biological activities. Its synthesis and characterization have been well-documented, and ongoing research continues to explore its therapeutic applications. As new findings emerge from both academic and industrial laboratories, this compound is likely to play an increasingly important role in the development of novel drugs and biologically active molecules.